![molecular formula C16H12BrN3O3 B3485026 N'-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-methoxybenzohydrazide](/img/structure/B3485026.png)
N'-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-methoxybenzohydrazide
Overview
Description
N-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-methoxybenzohydrazide, commonly known as BMI-1 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential applications in cancer treatment.
Mechanism of Action
BMI-1 inhibitor works by binding to the BMI-1 protein and inhibiting its activity. This inhibition leads to the downregulation of several genes that are involved in the self-renewal and differentiation of cancer stem cells. As a result, the cancer stem cells lose their ability to proliferate and differentiate, leading to the suppression of tumor growth and metastasis.
Biochemical and Physiological Effects:
BMI-1 inhibitor has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and enhance the sensitivity of cancer cells to chemotherapy and radiation therapy. Additionally, BMI-1 inhibitor has been shown to have a low toxicity profile, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
BMI-1 inhibitor has several advantages for lab experiments. It is easy to synthesize, has a low toxicity profile, and has been extensively studied for its potential applications in cancer treatment. However, there are some limitations to using BMI-1 inhibitor in lab experiments. It is relatively expensive, and its efficacy may vary depending on the type of cancer being studied.
Future Directions
There are several future directions for the research and development of BMI-1 inhibitor. One direction is to optimize the synthesis method to make it more cost-effective. Another direction is to study the efficacy of BMI-1 inhibitor in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the optimal dosage and treatment regimen for BMI-1 inhibitor in different types of cancer. Finally, more research is needed to understand the mechanism of action of BMI-1 inhibitor and its potential applications in other diseases beyond cancer.
Scientific Research Applications
BMI-1 inhibitor has been extensively studied for its potential applications in cancer treatment. It has been found to inhibit the activity of BMI-1, a protein that plays a crucial role in the self-renewal and differentiation of cancer stem cells. This inhibition leads to the suppression of tumor growth and metastasis, making BMI-1 inhibitor a promising candidate for cancer therapy.
properties
IUPAC Name |
N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-2-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3O3/c1-23-13-5-3-2-4-10(13)15(21)20-19-14-11-8-9(17)6-7-12(11)18-16(14)22/h2-8,18,22H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVNLJUXERQPPNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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